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Compound of Interest

Compound Name: Cy5.5

Cat. No.: B560562

For researchers, scientists, and drug development professionals, understanding the spectral
properties of fluorophores is paramount for designing robust and reliable fluorescence-based
assays. This guide provides a comprehensive comparison of the spectral characteristics of
Cyanine 5.5 (Cy5.5) with other widely used fluorophores, offering insights into potential spectral
overlap and guidance for multiplexing experiments.

Spectral overlap occurs when the emission spectrum of one fluorophore coincides with the
excitation or emission spectrum of another. This can lead to signal bleed-through, also known
as crosstalk, where the fluorescence from one dye is detected in the channel designated for
another, complicating data analysis and potentially leading to inaccurate conclusions. Careful
selection of fluorophores with minimal spectral overlap is therefore crucial for multicolor
imaging and quantitative fluorescence resonance energy transfer (FRET) studies.

Quantitative Comparison of Fluorophore Spectral
Properties

To facilitate the selection of appropriate fluorophores for multiplexing with Cy5.5, the following
table summarizes the key spectral properties of Cy5.5 and other common fluorescent dyes.
These properties include the maximum excitation and emission wavelengths (Aex and Aem),
the molar extinction coefficient (g), and the quantum yield (®). The molar extinction coefficient
is a measure of how strongly a molecule absorbs light at a particular wavelength, while the
quantum yield represents the efficiency of the fluorescence emission process.
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Molar
Excitation Max Emission Max Extinction Quantum Yield
Fluorophore o
(nm) (nm) Coefficient (g) (P)
(M—*cm™?)
Cyb.5 ~675-678 ~694 - 703 ~250,000 ~0.20-0.28
FITC ~495 ~517 ~75,000 ~0.92
TRITC ~557 ~576 ~50,000 ~0.27
Texas Red ~589 ~615 ~85,000 ~0.60
Cy3 ~550 ~570 ~150,000 ~0.15
Cy5 ~649 ~670 ~250,000 ~0.27
Alexa Fluor 488 ~495 ~519 ~71,000 ~0.92
Alexa Fluor 555 ~555 ~565 ~150,000 ~0.10
Alexa Fluor 647 ~650 ~665 ~239,000 ~0.33

Visualizing Spectral Overlap: The Case of Cy3.5 and
Cy5.5 FRET Pair

Fluorescence Resonance Energy Transfer (FRET) is a powerful technique for studying
molecular interactions, and it relies on the spectral overlap between a donor and an acceptor
fluorophore. A well-characterized FRET pair for Cy5.5 (acceptor) is Cy3.5 (donor). The
following diagram, generated using the DOT language, illustrates the principle of spectral
overlap that enables FRET between these two dyes.
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« To cite this document: BenchChem. [Spectral Overlap of Cy5.5 with Common Fluorophores:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560562#spectral-overlap-between-cy5-5-and-other-
common-fluorophores]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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